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Compound of Interest

Compound Name: BTX161

Cat. No.: B15543735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of BTX161, a potent CKIα degrader and thalidomide analog. Given the absence of a specific

Material Safety Data Sheet (MSDS), these guidelines are based on best practices for handling

cytotoxic and hazardous compounds, as well as information on related thalidomide analogs. A

thorough risk assessment should be conducted by qualified personnel before commencing any

work with this compound.

Personal Protective Equipment (PPE)
Due to its cytotoxic potential as a thalidomide analog, a comprehensive PPE protocol is

mandatory when handling BTX161 in any form (solid or solution).
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PPE Category Item Specifications

Hand Protection Double Gloves

Two pairs of chemotherapy-

grade nitrile gloves. The outer

glove should be changed

immediately upon

contamination.

Body Protection Disposable Gown

Solid-front, back-closing gown

made of a low-permeability

fabric. Cuffs should be tucked

under the inner glove.

Eye Protection Safety Goggles

Chemical splash goggles to

protect against splashes and

aerosols.

Face Protection Face Shield

To be worn in conjunction with

safety goggles, especially

when there is a significant risk

of splashing.

Respiratory Protection N95 Respirator

Recommended for handling

the powdered form of BTX161

to prevent inhalation of fine

particles.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical to minimize exposure and ensure a safe

laboratory environment.

Receiving and Storage
Inspection: Upon receipt, inspect the package for any signs of damage. If the package is

compromised, treat it as a spill and notify the safety officer immediately.
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Dedicated Storage: Store BTX161 in a dedicated, locked cabinet or refrigerator within a

designated cytotoxic agent handling area.

Labeling: Ensure all containers are clearly labeled with the compound name, concentration,

date of preparation, and the initials of the researcher.

Storage Conditions:

Powder: Store at -20°C for up to 2 years.

DMSO Stock Solution: Store at -80°C for up to 6 months, or at -20°C for up to 1 month.

Preparation of Solutions
Designated Area: All handling of BTX161, including weighing and solution preparation, must

be conducted in a certified chemical fume hood or a biological safety cabinet (Class II, Type

B2).

Weighing: Use a disposable weighing paper or a dedicated, contained balance.

Dissolution:

Add solvents slowly and carefully to the powdered compound to avoid aerosolization.

If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.

Solubility Data:

Solvent Concentration

DMSO ≥ 2.5 mg/mL (9.18 mM)

10% DMSO + 40% PEG300 + 5% Tween-80

+ 45% Saline
≥ 2.5 mg/mL (9.18 mM)

10% DMSO + 90% (20% SBE-β-CD in

Saline)
≥ 2.5 mg/mL (9.18 mM)

| 10% DMSO + 90% Corn Oil | ≥ 2.5 mg/mL (9.18 mM) |
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Labeling: Immediately label the container with the solution's name, concentration, solvent,

date, and your initials.

Experimental Use
Containment: Keep all experimental procedures involving BTX161 within a designated and

clearly marked area of the laboratory.

Transportation: When moving BTX161 solutions, use sealed, leak-proof secondary

containers.

Avoid Contamination: Do not use the same equipment for other purposes until it has been

thoroughly decontaminated.

Work Surface: Cover the work area with a disposable, absorbent, plastic-backed liner.

Disposal Plan: Waste Management
Proper disposal of BTX161 and contaminated materials is essential to prevent environmental

contamination and accidental exposure.

Waste Segregation: All materials that come into contact with BTX161 are considered

cytotoxic waste and must be segregated from regular laboratory trash.

Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for

cytotoxic waste.

Types of Waste and Disposal Procedures:
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Waste Type Disposal Procedure

Solid Waste

(e.g., gloves, gowns, weighing paper,
pipette tips) Place in a designated
cytotoxic waste bag within a rigid,
labeled container.

Liquid Waste

(e.g., unused solutions, contaminated media)

Collect in a labeled, leak-proof, and chemically

compatible container. Do not mix with other

chemical waste streams unless compatibility

has been confirmed.

| Sharps | (e.g., needles, contaminated glassware) Dispose of immediately in a designated

sharps container for cytotoxic waste. |

Decontamination of Surfaces: Clean the work area with a suitable detergent and water after

each use.

Waste Pickup: Arrange for the disposal of cytotoxic waste through your institution's

hazardous waste management program.

Emergency Procedures: Spills and Exposure
Spill Management

Evacuate: Alert others in the area and evacuate if necessary.

Secure the Area: Restrict access to the spill area.

PPE: Don the appropriate PPE before cleaning the spill.

Containment: Use a cytotoxic spill kit to absorb the spill. Work from the outside of the spill

inwards.

Decontamination: Clean the area with a suitable decontaminating agent, followed by

detergent and water.
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Disposal: All materials used for spill cleanup must be disposed of as cytotoxic waste.

Reporting: Report the spill to the laboratory supervisor and the institutional safety officer.

Personal Exposure
Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and copious amounts of water for at least 15 minutes.

Eye Contact: Immediately flush the eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting.

Seek Medical Attention: In all cases of exposure, seek immediate medical attention and

provide details of the compound.

BTX161 Signaling Pathway
BTX161 is a CKIα degrader. It functions as a molecular glue, bringing the E3 ubiquitin ligase

Cereblon (CRBN) into proximity with Casein Kinase 1α (CKIα), leading to the ubiquitination and

subsequent proteasomal degradation of CKIα. This degradation activates the DNA damage

response (DDR) and p53, while also stabilizing the p53 antagonist MDM2.[1]
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Click to download full resolution via product page

Caption: BTX161-mediated degradation of CKIα and downstream signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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